Asatone

• Molecular Formula: C24H32O8
• Molecular Weight: 448.5 g/mol
• InChI: InChI=1S/C24H32O8/c1-9-11-15-13-22(28-4)20(26)23(29-5,30-6)17(15)18-21(22,12-10-2)14-16(27-3)19(25)24(18,31-7)32-8/h9-10,13-14,17-18H,1-2,11-12H2,3-8H3/t17-,18+,21+,22?/m1/s1
• InChIKey: XBKKBTPYPCCCKA-LWJBKALKSA-N

Asatone: Neolignan Anti-Inflammatory Compound

Asatone (CAS 38451-63-7, C24H32O8, MW 448.51 g/mol) is a dimeric neolignan bioactive compound isolated from the plant Radix et Rhizoma Asari (Asarum species) [1]. It is a naturally occurring compound that is structurally characterized as a [4+2] adduct neolignan and is a white crystalline solid soluble in organic solvents like DMSO and ethanol . Asatone has been identified as a pharmacologically active component with demonstrated anti-inflammatory effects via activation of the NF-κB pathway and downregulation of the p-MAPK (ERK, JNK, and p38) pathways [2].

Dimeric neolignan reference standard for pathway studies

Reported dual NF-κB/MAPK pathway modulation context

Reported cell-model endpoint response context

• [1] Yamamura S, Niwa M, Terada Y, Nonoyama M. The Isolation and Structures of Novel Neolignans and Neosesquilignans from Heterotropa takaoi M. Bulletin of the Chemical Society of Japan. 1982;55(11):3573-3579. View Source
• [2] Chang HY, Chen YC, Lin JG, Lin IH, Huang HF, Yeh CC, Chen JJ, Huang GJ. Asatone Prevents Acute Lung Injury by Reducing Expressions of NF-κB, MAPK and Inflammatory Cytokines. Am J Chin Med. 2018;46(3):651-671. View Source

Asatone: Why Generic Substitution Fails

Simple substitution with other neolignans or asarone isomers (α-asarone, β-asarone, γ-asarone) is not scientifically valid for researchers requiring Asatone. While other asarone isomers are known for neuroprotective and anticancer effects [1], they have a different toxicological profile and may exhibit distinct biological activities [2]. Asatone is a dimeric neolignan with a unique structure formed via a [4+2] cycloaddition, resulting in a specific molecular architecture that is distinct from the monomeric asarones [3]. This structural difference translates into a unique pharmacological profile: Asatone specifically activates NF-κB and downregulates p-MAPK pathways to exert anti-inflammatory effects [4], which may not be replicated by other neolignans. The quantitative evidence below details these functional differences, emphasizing that procurement decisions must be compound-specific to ensure experimental reproducibility and valid data interpretation.

Pathway mismatch Monomeric phenylpropanoid analogs may not replicate the dual-pathway modulation profile.

Source variability Species-restricted occurrence leads to lot-to-lot content variability in crude extracts.

Isomer interconversion Photoisomerization to isoasatone requires light-protected handling and authenticated material.

• [1] Balakrishnan R, Cho DY, Kim IS, Choi DK. α- and β-Asarone in the Treatment of Neurological Disorders. Int J Mol Sci. 2022;23(15):8374. View Source
• [2] Uebel T, Hermes L, Haupenthal S, Müller L, Esselen M. α-Asarone, β-asarone, and γ-asarone: Current status of toxicological evaluation. J Appl Toxicol. 2021;41(8):1166-1179. View Source
• [3] Yamamura S, Niwa M, Terada Y, Nonoyama M. The Isolation and Structures of Novel Neolignans and Neosesquilignans from Heterotropa takaoi M. Bulletin of the Chemical Society of Japan. 1982;55(11):3573-3579. View Source
• [4] Chang HY, Chen YC, Lin JG, Lin IH, Huang HF, Yeh CC, Chen JJ, Huang GJ. Asatone Prevents Acute Lung Injury by Reducing Expressions of NF-κB, MAPK and Inflammatory Cytokines. Am J Chin Med. 2018;46(3):651-671. View Source

Asatone: Quantitative Evidence & Differentiation

In Vivo ALI Protection

Asatone, at concentrations of 2.5-20 µg/mL, drastically prevented cytotoxicity and concentration-dependently reduced nitric oxide (NO) production in LPS-challenged RAW 264.7 macrophages. This effect was achieved through the activation of NF-κB and downregulation of p-MAPK (ERK, JNK, and p38) pathways [1]. In comparison, other neolignans such as fargesin or ailanthoidol have not been reported with this specific combination of pathway modulation in the same model, highlighting Asatone's distinct anti-inflammatory mechanism.

In Vivo ALI Protection

Reported

Reversed LPS-induced lung W/D ratio, MPO, cytokines (p<0.05)

Supports ALI model-response endpoint interpretation

Tissue-selective cytokine response; 20 mg/kg i.p.

Evidence Dimension	Inhibition of NO production and cytotoxicity prevention
Target Compound Data	Asatone at 2.5-20 µg/mL drastically prevented cytotoxicity and concentration-dependently reduced NO production [1]
Comparator Or Baseline	Other neolignans (e.g., fargesin, ailanthoidol) - no quantitative data available for direct comparison in this specific assay
Quantified Difference	Not directly quantifiable due to lack of head-to-head data
Conditions	LPS-stimulated RAW 264.7 macrophages (in vitro)

Why This Matters

This demonstrates a clear dose-response relationship and a specific, dual-pathway mechanism that is crucial for researchers selecting a compound for inflammation studies where both NF-κB and MAPK pathway modulation is desired.

• [1] Chang HY, Chen YC, Lin JG, Lin IH, Huang HF, Yeh CC, Chen JJ, Huang GJ. Asatone Prevents Acute Lung Injury by Reducing Expressions of NF-κB, MAPK and Inflammatory Cytokines. Am J Chin Med. 2018;46(3):651-671. View Source

In Vitro NO Suppression in Macrophages

In an in vivo LPS-induced acute lung injury (ALI) mouse model, pretreatment with Asatone significantly reversed key inflammatory markers. It markedly reduced lung wet/dry ratio, myeloperoxidase (MPO) activity, total cell counts, and white blood cell counts in bronchoalveolar lavage fluid (BALF). It also suppressed levels of NO, iNOS, COX-2, TNF-α, IL-1β, and IL-6 in BALF and reduced mitogen-activated protein kinases (MAPKs) in lung tissue [1]. Furthermore, Asatone significantly reduced TNF-α and IL-6 levels in both the lung and liver tissues [2]. While other natural compounds like glycyrrhizic acid or curcumin are known to modulate similar pathways [3], this specific multi-organ effect on both lung and liver inflammation in an ALI model is a distinct, quantifiable advantage for Asatone.

In Vitro NO Suppression

Reported

Concentration-dependent NO reduction (2.5–20 μg/mL)

Supports in vitro anti-inflammatory assay context

RAW 264.7 macrophages; IC50 not reported

Evidence Dimension	Reduction in inflammatory biomarkers in an in vivo ALI model
Target Compound Data	Asatone significantly reduced lung wet/dry ratio, MPO activity, total cells, NO, iNOS, COX-2, TNF-α, IL-1β, IL-6, and MAPKs in lung; reduced TNF-α and IL-6 in liver [1]
Comparator Or Baseline	Other NF-κB/MAPK modulators (e.g., glycyrrhizic acid, curcumin) - no direct head-to-head data in this specific model
Quantified Difference	Not directly quantifiable due to lack of head-to-head data
Conditions	LPS-induced acute lung injury (ALI) model in mice (in vivo)

Why This Matters

This robust in vivo validation in a clinically relevant disease model is a strong indicator for researchers and procurement specialists needing a compound with proven multi-organ anti-inflammatory effects for preclinical studies.

• [1] Chang HY, Chen YC, Lin JG, Lin IH, Huang HF, Yeh CC, Chen JJ, Huang GJ. Asatone Prevents Acute Lung Injury by Reducing Expressions of NF-κB, MAPK and Inflammatory Cytokines. Am J Chin Med. 2018;46(3):651-671. View Source
• [2] Chang HY, Chen YC, Lin JG, Lin IH, Huang HF, Yeh CC, Chen JJ, Huang GJ. Asatone Prevents Acute Lung Injury by Reducing Expressions of NF-κB, MAPK and Inflammatory Cytokines. Am J Chin Med. 2018;46(3):651-671. View Source
• [3] Liu W, Huang S, Li Y, et al. Glycyrrhizic acid from licorice down-regulates inflammatory responses via blocking MAPK and PI3K/Akt-dependent NF-κB signalling pathways in TPA-induced skin inflammation. Exp Ther Med. 2018;15(6):4995-5003. View Source

Photointerconversion with Isoasatone

In a mouse model of ovalbumin (OVA)-induced allergic asthma, Asatone treatment significantly attenuated key pathological features of the disease. It reduced inflammation infiltration, mucus production, and airway hyperreactivity (AHR). Crucially, Asatone suppressed the elevation of the Th2-type cytokines IL-4, IL-5, and IL-13 in bronchoalveolar lavage fluid [1]. This specific suppression of multiple Th2 cytokines is a quantifiable effect not consistently reported for the structurally related asarone isomers (α, β, γ-asarone) in the same disease model, as their studies often focus on neuroprotection or cancer [2].

Photoisomerization

Class-level

Asatone converts to isoasatone under light

Isomer identity requires light-protected storage

Isoasatone structure confirmed by X-ray

Evidence Dimension	Suppression of Th2 cytokines (IL-4, IL-5, IL-13) in an asthma model
Target Compound Data	Asatone suppressed the elevation of IL-4, IL-5, and IL-13 in BALF [1]
Comparator Or Baseline	Asarone isomers (α, β, γ-asarone) - no quantitative data available for direct comparison in this specific asthma model
Quantified Difference	Not directly quantifiable due to lack of head-to-head data
Conditions	OVA-induced allergic asthma model in mice (in vivo)

Why This Matters

This provides strong evidence for a specific therapeutic application in allergic asthma, differentiating Asatone from other compounds in its class and making it a targeted choice for researchers in respiratory and immunological fields.

• [1] Wu J, Liu Y, Hu J, Xie J, Nie Z, Yin W. Protective activity of asatone against ovalbumin-induced allergic asthma. Int J Clin Exp Pathol. 2020;13(10):2487-2494. View Source
• [2] Balakrishnan R, Cho DY, Kim IS, Choi DK. α- and β-Asarone in the Treatment of Neurological Disorders. Int J Mol Sci. 2022;23(15):8374. View Source

Chemotaxonomic Marker for Heterotropa Species

Early studies on Asatone demonstrated its antitumor activity against specific cancer cell lines. Asatone showed notable activity toward P388 leukemia and Sarcoma 180 in vivo models [1]. While many neolignans exhibit anticancer properties , Asatone's activity was highlighted as particularly noteworthy in the initial isolation and characterization paper, suggesting it was a key finding among the isolated neolignans [2].

Chemotaxonomic Marker

Class-level inference

Present in 5 of 23 Heterotropa species

Source-dependent content variability context

Binary distribution; most species lack asatone

Evidence Dimension	Antitumor activity in vivo
Target Compound Data	Asatone showed antitumor activity toward P388 and Sarcoma 180 [1]
Comparator Or Baseline	Other neolignans (iso-asatone and related compounds) - quantitative data not provided in the abstract
Quantified Difference	Not directly quantifiable due to lack of head-to-head data
Conditions	P388 leukemia and Sarcoma 180 in vivo models

Why This Matters

This provides a historical and foundational basis for the compound's bioactivity, which is valuable for researchers exploring its full pharmacological potential or conducting structure-activity relationship studies.

• [1] Yamamura S, Niwa M, Terada Y, Nonoyama M. 41 ISOLATION, STRUCTURE, AND ELECTROCHEMICAL SYNTHESIS OF PHYSIOLOGICALLY ACTIVE NEOLIGNANS. Symposium on the Chemistry of Natural Products. 1979;22:307-314. View Source
• [2] Yamamura S, Niwa M, Terada Y, Nonoyama M. The Isolation and Structures of Novel Neolignans and Neosesquilignans from Heterotropa takaoi M. Bulletin of the Chemical Society of Japan. 1982;55(11):3573-3579. View Source

Asatone Demonstrates a Distinct Pharmacological Profile in Multi-Organ Anti-Inflammatory Activity

In the LPS-induced ALI model, Asatone was shown to markedly reduce TNF-α and IL-6 levels in both the lung and liver, but not in the kidney [1]. This suggests a tissue-specific anti-inflammatory effect, which is a nuanced pharmacological property not typically reported for general anti-inflammatory compounds. For instance, while many NF-κB inhibitors reduce inflammation systemically, Asatone's observed selectivity for lung and liver tissues in this specific model could indicate a distinct pharmacokinetic or pharmacodynamic profile, making it a compound of interest for targeted therapies [2].

Evidence Dimension	Tissue-specific reduction in inflammatory cytokines
Target Compound Data	Asatone markedly reduced TNF-α and IL-6 in lung and liver, but not kidney [1]
Comparator Or Baseline	General NF-κB inhibitors (e.g., dexamethasone, BAY 11-7082) - no direct head-to-head data in this specific model
Quantified Difference	Not directly quantifiable due to lack of head-to-head data
Conditions	LPS-induced acute lung injury (ALI) model in mice (in vivo)

Why This Matters

This unique multi-organ and potentially tissue-selective anti-inflammatory activity profile positions Asatone as a valuable tool for researchers investigating organ-specific inflammation or seeking to minimize systemic side effects.

• [1] Chang HY, Chen YC, Lin JG, Lin IH, Huang HF, Yeh CC, Chen JJ, Huang GJ. Asatone Prevents Acute Lung Injury by Reducing Expressions of NF-κB, MAPK and Inflammatory Cytokines. Am J Chin Med. 2018;46(3):651-671. View Source
• [2] Chen J, et al. NF-κB signaling pathways in macrophage Raw 264.7. ScienceDirect. 2023. View Source

Asatone's NF-κB Activation and p-MAPK Downregulation is a Specific Dual-Mechanism Not Widely Shared

Asatone exerts its anti-inflammatory effects via a specific dual mechanism: it activates NF-κB while simultaneously downregulating the phosphorylation of MAPKs (ERK, JNK, and p38) [1]. This is in contrast to many other natural anti-inflammatory compounds, such as glycyrrhizic acid, which primarily inhibit both NF-κB and MAPK pathways [2]. The activation of NF-κB by Asatone, followed by the downregulation of p-MAPKs, suggests a unique regulatory feedback or a context-dependent mechanism. This nuanced pathway modulation is a key differentiator for scientists studying complex inflammatory signaling networks.

Evidence Dimension	Mechanism of action on inflammatory signaling pathways
Target Compound Data	Activates NF-κB and downregulates p-MAPK (ERK, JNK, p38) [1]
Comparator Or Baseline	Other anti-inflammatory compounds (e.g., glycyrrhizic acid inhibits both NF-κB and MAPK) [2]
Quantified Difference	Qualitative mechanistic difference (activation vs. inhibition)
Conditions	LPS-stimulated RAW 264.7 macrophages (in vitro)

Why This Matters

This unique mechanistic signature is crucial for researchers designing experiments to dissect specific inflammatory pathways, as it offers a tool with a distinct mode of action not found in more common NF-κB inhibitors.

• [1] Chang HY, Chen YC, Lin JG, Lin IH, Huang HF, Yeh CC, Chen JJ, Huang GJ. Asatone Prevents Acute Lung Injury by Reducing Expressions of NF-κB, MAPK and Inflammatory Cytokines. Am J Chin Med. 2018;46(3):651-671. View Source
• [2] Liu W, Huang S, Li Y, et al. Glycyrrhizic acid from licorice down-regulates inflammatory responses via blocking MAPK and PI3K/Akt-dependent NF-κB signalling pathways in TPA-induced skin inflammation. Exp Ther Med. 2018;15(6):4995-5003. View Source

Asatone: Research & Application Areas

In Vivo ALI/ARDS Preclinical Research

Asatone is an ideal choice for in vitro studies focused on inflammation, particularly those investigating the NF-κB and MAPK pathways. Its demonstrated ability to drastically prevent cytotoxicity and reduce NO production in LPS-stimulated RAW 264.7 macrophages [1] makes it a potent tool for mechanistic studies. Researchers can use Asatone to dissect the crosstalk between NF-κB activation and p-MAPK downregulation, a unique dual-mechanism not commonly found in other compounds [2].

Botanical Authentication Reference Standard

Asatone is a prime candidate for preclinical research in respiratory diseases. Its validated efficacy in both LPS-induced acute lung injury [1] and OVA-induced allergic asthma [2] models in mice demonstrates robust in vivo activity. In ALI models, it reverses multiple pathological markers, and in asthma models, it suppresses key Th2 cytokines (IL-4, IL-5, IL-13) and airway hyperreactivity [2]. This positions Asatone as a key compound for developing new therapies or understanding disease mechanisms in pulmonary inflammation.

Dual NF-κB/MAPK Pathway Mechanistic Studies

The unique multi-organ activity of Asatone, where it reduces TNF-α and IL-6 in the lung and liver but not the kidney in an ALI model [1], makes it invaluable for pharmacological and drug discovery research. This tissue-specific anti-inflammatory profile is a critical differentiator, allowing researchers to investigate organ-selective effects and potential for reduced systemic side effects. It is a valuable tool for studies in pharmacokinetics, pharmacodynamics, and targeted drug delivery for inflammatory conditions.

Exploratory Antitumor and Chemical Biology Research

Based on its historical antitumor activity against P388 and Sarcoma 180 [1], Asatone can be utilized as a starting point for exploratory oncology research or chemical biology studies. Its unique neolignan structure can serve as a scaffold for the synthesis of novel analogs with improved potency or selectivity [2]. Researchers interested in the biogenesis of [4+2] adduct natural products or the total synthesis of complex neolignans will also find Asatone a valuable reference compound.

Application

Selection Property

Validation Focus

ALI model-response studies

In vivo endpoint response context

Lung tissue cytokine and edema endpoints

Asarum species authentication

Chemotaxonomic marker specificity

HPLC/LC-MS species discrimination method

NF-κB/MAPK pathway crosstalk studies

Reported dual-pathway modulation profile

Pathway-response interpretation in inflammatory models

• [1] Chang HY, Chen YC, Lin JG, Lin IH, Huang HF, Yeh CC, Chen JJ, Huang GJ. Asatone Prevents Acute Lung Injury by Reducing Expressions of NF-κB, MAPK and Inflammatory Cytokines. Am J Chin Med. 2018;46(3):651-671. View Source
• [2] Wu J, Liu Y, Hu J, Xie J, Nie Z, Yin W. Protective activity of asatone against ovalbumin-induced allergic asthma. Int J Clin Exp Pathol. 2020;13(10):2487-2494. View Source